Cas no 1337131-76-6 (3-(4-methylthiophen-2-yl)pyrrolidine)

• Product Name: 3-(4-methylthiophen-2-yl)pyrrolidine
• CAS No: 1337131-76-6
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 6182374
• PubChem ID: 82413521
• Update Time: 2025-05-23

3-(4-methylthiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-2-yl)pyrrolidine
• 1337131-76-6
• EN300-1841829

• Inchi： 1S/C9H13NS/c1-7-4-9(11-6-7)8-2-3-10-5-8/h4,6,8,10H,2-3,5H2,1H3
• InChI Key： GRFYAVNCUDEGQA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1CNCC1

Computed Properties

• Exact Mass: 167.07687059g/mol
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(4-methylthiophen-2-yl)pyrrolidine

Introduction to 3-(4-Methylthiophen-2-yl)pyrrolidine (CAS No. 133713-76-6)

The compound 3-(4-methylthiophen-2-yl)pyrrolidine, identified by the CAS registry number 133713-76-6, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential biological activities.

The structure of 3-(4-methylthiophen-2-yl)pyrrolidine consists of a pyrrolidine ring, a five-membered saturated ring with one nitrogen atom, substituted at the 3-position with a 4-methylthiophen-2-yl group. The thiophene moiety, a five-membered aromatic ring containing two sulfur atoms, contributes to the compound's electronic properties and reactivity. The methyl group attached to the thiophene ring further modulates the compound's physical and chemical characteristics.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrrolidine analogs exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions. Similarly, the thiophene moiety in 3-(4-methylthiophen-2-yl)pyrrolidine has been shown to enhance the compound's ability to interact with biological targets, such as enzymes and receptors.

In terms of synthesis, 3-(4-methylthiophen-2-yl)pyrrolidine can be prepared through various routes, including nucleophilic substitution and coupling reactions. One efficient method involves the reaction of 4-methylthiophen-2-carboxylic acid with pyrrolidine in the presence of a coupling agent such as HATU or EDCI. This approach ensures high yields and good purity of the final product.

The physical properties of 3-(4-methylthiophen-2-yl)pyrrolidine include a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. These properties make it suitable for use in organic synthesis and pharmaceutical applications.

In terms of applications, 3-(4-methylthiophen-2-yl)pyrrolidine has been explored for its potential in the development of new drugs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can modulate key enzymes involved in neurotransmitter metabolism, suggesting its potential as a neuroprotective agent.

Beyond pharmacology, 3-(4-methylthiophen-2-yl)pyrrolidine has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Recent research has demonstrated its use in constructing metalloporphyrin complexes with potential applications in catalysis and sensing technologies.

In conclusion, 3-(4-methylthiophen-2-yl)pyrrolidine (CAS No. 133713-76-6) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in fields such as drug discovery, materials science, and organic synthesis.